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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B083065 Get Quote

Physicochemical Properties of Disperse Blue
102
Disperse Blue 102 is a non-ionic dye with low water solubility, a characteristic of disperse

dyes.[1] Its molecular structure lacks strong hydrophilic groups, making it more soluble in

organic solvents.[2]

Molecular Formula: C₁₅H₁₉N₅O₄S[3]

Molecular Weight: 365.41 g/mol [3]

Appearance: Dark blue to black solid powder[4]

CAS Registry Number: 12222-97-8[3]

Solubility Data
The solubility of a dye is a critical parameter for its application in dyeing processes, ink

formulations, and other industrial uses.[5] Disperse Blue 102 is generally described as being

soluble in several organic solvents.[6] The following table summarizes the available solubility

data.
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Solvent
Temperature
(°C)

Solubility Data Type Source(s)

Methanol Not Specified 100 µg/mL Quantitative [7]

Methanol Not Specified

Slightly Soluble

(Sonication may

be required)

Qualitative [4]

DMSO Not Specified Slightly Soluble Qualitative [4]

Ethanol Not Specified Soluble Qualitative [6]

Chloroform Not Specified Soluble Qualitative [6]

Note: "Soluble" and "Slightly Soluble" are qualitative descriptors and can vary between

sources. Quantitative measurement is necessary for precise applications.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of Disperse
Blue 102 in an organic solvent. This method is based on the common "shake-flask" or

saturation method, a standard procedure for solubility testing.[5][8]

Objective: To determine the saturation solubility of Disperse Blue 102 in a specific organic

solvent at a controlled temperature.

Materials:

Disperse Blue 102 powder

Selected organic solvent (e.g., acetone, ethanol, toluene)[2]

Analytical balance

Thermostatic shaker or water bath

Volumetric flasks and pipettes
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Centrifuge

Spectrophotometer (UV-Vis)

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of Disperse Blue 102
powder to a known volume of the selected organic solvent in a sealed container (e.g., a

screw-cap vial or flask). The amount of dye should be more than what is expected to

dissolve to ensure saturation.

Equilibration: Place the container in a thermostatic shaker set to a constant temperature

(e.g., 25 °C). Allow the mixture to shake for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached between the dissolved and undissolved dye.

Phase Separation: After equilibration, let the container stand to allow the excess solid to

settle. For finer particles, centrifugation at a controlled temperature is recommended to

separate the undissolved solid from the saturated solution.

Sample Extraction: Carefully extract a precise volume of the clear, saturated supernatant

using a pipette. To avoid transferring any solid particles, it is advisable to use a syringe fitted

with a filter.

Dilution: Dilute the extracted saturated solution with a known volume of the same organic

solvent to bring its concentration into the linear range of the spectrophotometer's calibration

curve.

Quantification: Measure the absorbance of the diluted solution using a UV-Vis

spectrophotometer at the wavelength of maximum absorbance (λmax) for Disperse Blue
102 in that solvent.

Calculation: Calculate the concentration of the diluted sample using a previously established

calibration curve (absorbance vs. concentration). The solubility of Disperse Blue 102 in the

solvent is then determined by back-calculating from the dilution factor.
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Safety Precautions:

Handle Disperse Blue 102 in a well-ventilated area, avoiding inhalation of powder.[6]

Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

[6]

Organic solvents should be handled in a fume hood due to their volatility and potential

toxicity.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Disperse Blue 102.
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1. Preparation
Add excess Disperse Blue 102 to solvent

2. Equilibration
Shake at constant temperature (24-48h)

3. Phase Separation
Centrifuge to pellet undissolved solid

4. Sample Extraction
Withdraw supernatant via syringe filter

5. Dilution
Dilute sample with known volume of solvent

6. Quantification
Measure absorbance via UV-Vis Spectrophotometry

7. Calculation
Determine concentration using calibration curve

Click to download full resolution via product page

Caption: Workflow for Solubility Determination of Disperse Blue 102.

Disclaimer: This guide is intended for informational purposes for a technical audience. All

laboratory work should be conducted in accordance with established safety protocols and

standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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